2-Nitro-4-[2-(phenylsulfanyl)ethoxy]aniline

• CAS No.: 58841-30-8
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol
• IUPAC Name: 2-nitro-4-(2-phenylsulfanylethoxy)aniline
• InChI: InChI=1S/C14H14N2O3S/c15-13-7-6-11(10-14(13)16(17)18)19-8-9-20-12-4-2-1-3-5-12/h1-7,10H,8-9,15H2
• InChI Key: NOQREQYCIABMJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCOC2=CC(=C(C=C2)N)[N+](=O)[O-]

Description

2-Nitro-4-[2-(phenylsulfanyl)ethoxy]aniline is an organic compound that features a nitro group, a phenylsulfanyl group, and an aniline moiety. This compound is of interest in various fields of chemistry due to its unique structural features and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Nitro-4-[2-(phenylsulfanyl)ethoxy]aniline typically involves multiple steps:

Substitution: The phenylsulfanyl group can be introduced via a nucleophilic aromatic substitution reaction.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. This might include the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Nitro-4-[2-(phenylsulfanyl)ethoxy]aniline can undergo various types of chemical reactions:

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Oxidation: The phenylsulfanyl group can be oxidized to a sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Substitution: The aromatic ring can undergo electrophilic aromatic substitution reactions, such as halogenation, nitration, and sulfonation.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon.

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid.

Substitution: Halogens (e.g., chlorine, bromine), nitric acid, sulfuric acid.

Major Products

Reduction: 2-Amino-4-[2-(phenylsulfanyl)ethoxy]aniline.

Oxidation: 2-Nitro-4-[2-(phenylsulfonyl)ethoxy]aniline.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

2-Nitro-4-[2-(phenylsulfanyl)ethoxy]aniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique structural features.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Nitro-4-[2-(phenylsulfanyl)ethoxy]aniline depends on its specific application:

Biological Activity: The nitro group can undergo bioreduction to form reactive intermediates that can interact with biological macromolecules, leading to antimicrobial or anticancer effects.

Chemical Reactivity: The phenylsulfanyl group can participate in various chemical reactions, including nucleophilic substitution and oxidation, which can modify the compound’s properties and reactivity.

Comparison with Similar Compounds

Similar Compounds

2-Nitroaniline: Similar structure but lacks the phenylsulfanyl group.

4-Nitroaniline: Similar structure but lacks the phenylsulfanyl group and has the nitro group in a different position.

2-Nitro-4-(propylthio)aniline: Similar structure but has a propylthio group instead of a phenylsulfanyl group.

Uniqueness

2-Nitro-4-[2-(phenylsulfanyl)ethoxy]aniline is unique due to the presence of both the nitro and phenylsulfanyl groups, which confer distinct chemical and biological properties.